![molecular formula C22H17FN2O3S2 B2948671 3-((4-fluorophenyl)sulfonyl)-N-(4-(naphthalen-2-yl)thiazol-2-yl)propanamide CAS No. 895473-78-6](/img/structure/B2948671.png)
3-((4-fluorophenyl)sulfonyl)-N-(4-(naphthalen-2-yl)thiazol-2-yl)propanamide
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Description
3-((4-fluorophenyl)sulfonyl)-N-(4-(naphthalen-2-yl)thiazol-2-yl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as FSTP and is a synthetic molecule that belongs to the class of sulfonamides. FSTP has been shown to have a wide range of biological activities, making it a promising molecule for further research.
Scientific Research Applications
Antioxidant and Anticancer Activity
Research indicates that derivatives of propanehydrazide, closely related to the chemical structure of interest, have been synthesized and evaluated for their antioxidant and anticancer activities. These derivatives have shown potent activity against human cancer cell lines, suggesting that "3-((4-fluorophenyl)sulfonyl)-N-(4-(naphthalen-2-yl)thiazol-2-yl)propanamide" could potentially exhibit similar biological activities. For example, a study explored the antioxidant and anticancer activities of novel derivatives, demonstrating significant cytotoxic effects against glioblastoma and breast cancer cell lines, highlighting the compound's potential in cancer therapy (I. Tumosienė et al., 2020).
Antimicrobial Activity
Another study synthesized and evaluated the antimicrobial activity of 2-heteroaryl-N-[4-(substituted aryl)thiazol-2-yl]propanamide derivatives. Among these, specific derivatives demonstrated high antibacterial activity, indicating that "this compound" could be explored for its potential antimicrobial properties. The study suggests the importance of the naphthalen-2-yl and thiazol-2-yl moieties in contributing to antimicrobial efficacy, which could be relevant for designing new antimicrobial agents (Sam Dawbaa et al., 2021).
Synthesis and Biological Evaluation
The synthesis and biological evaluation of compounds containing the naphthalen-2-yl moiety have been extensively studied, indicating the versatility of these compounds in drug discovery and development. For instance, compounds synthesized from 2-bromo-acetyl derivative with thioamide function have shown promising results in anti-inflammatory studies. This suggests a potential avenue for exploring "this compound" in the context of anti-inflammatory applications (H. Thabet et al., 2011).
properties
IUPAC Name |
3-(4-fluorophenyl)sulfonyl-N-(4-naphthalen-2-yl-1,3-thiazol-2-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17FN2O3S2/c23-18-7-9-19(10-8-18)30(27,28)12-11-21(26)25-22-24-20(14-29-22)17-6-5-15-3-1-2-4-16(15)13-17/h1-10,13-14H,11-12H2,(H,24,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNQTVNKSVNZDDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)C3=CSC(=N3)NC(=O)CCS(=O)(=O)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17FN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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